Cas no 1351644-24-0 (N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide)

• Product Name: N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide
• CAS No: 1351644-24-0
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 6278986
• PubChem ID: 71788402
• Update Time: 2025-05-23

N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide
• F6196-0347
• N-(4-(indoline-1-carbonyl)oxazol-2-yl)cyclopropanecarboxamide
• N-[4-(2,3-dihydroindole-1-carbonyl)-1,3-oxazol-2-yl]cyclopropanecarboxamide
• AKOS024537525
• 1351644-24-0
• N-[4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-yl]cyclopropanecarboxamide

• Inchi： 1S/C16H15N3O3/c20-14(11-5-6-11)18-16-17-12(9-22-16)15(21)19-8-7-10-3-1-2-4-13(10)19/h1-4,9,11H,5-8H2,(H,17,18,20)
• InChI Key： VNNBRLLQHXDOGA-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=NC(=CO1)C(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide

Research Briefing on N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide (CAS: 1351644-24-0)

In recent years, the compound N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide (CAS: 1351644-24-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an indole moiety with an oxazole ring and a cyclopropane carboxamide group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of novel catalysts and green chemistry approaches, which have reduced the environmental impact of the synthesis while maintaining high efficiency. Researchers have also explored the compound's stability under various conditions, providing valuable insights for its formulation and storage in potential pharmaceutical products.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against several kinase targets, particularly those involved in inflammatory and oncogenic pathways. Recent in vitro and in vivo experiments have demonstrated its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, suggesting potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. The compound's selectivity profile has been a focus of optimization efforts, with structure-activity relationship (SAR) studies leading to the development of analogs with improved target specificity.

Preclinical evaluations of N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide have shown encouraging results in animal models of rheumatoid arthritis and solid tumors. The compound's pharmacokinetic properties, including its oral bioavailability and tissue distribution, have been characterized in detail, supporting its potential as a drug candidate. Notably, recent toxicology studies have indicated a favorable safety profile at therapeutic doses, although further investigations are needed to fully assess long-term effects.

Looking ahead, researchers are exploring combination therapies involving this compound with existing drugs to enhance therapeutic efficacy while minimizing potential resistance development. Additionally, efforts are underway to develop more efficient large-scale synthesis methods to support potential clinical trials. The compound's unique chemical structure also serves as a valuable scaffold for the design of new derivatives with tailored biological activities, opening avenues for future drug discovery programs.

In conclusion, N-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-oxazol-2-ylcyclopropanecarboxamide represents a promising lead compound in chemical biology and pharmaceutical research. Its multifaceted biological activities and favorable drug-like properties position it as a strong candidate for further development. Continued research efforts are expected to elucidate its full therapeutic potential and translate these findings into clinical applications in the coming years.